4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-methoxybutyrophenone

• IUPAC Name: 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(2-methoxyphenyl)butan-1-one
• InChI: InChI=1S/C17H24O4/c1-17(2)11-20-16(21-12-17)10-6-8-14(18)13-7-4-5-9-15(13)19-3/h4-5,7,9,16H,6,8,10-12H2,1-3H3
• InChI Key: PEODGQJLQRVTIK-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(OC1)CCCC(=O)C2=CC=CC=C2OC)C
• Molecular Formula: C17H24O4
• DSSTOX Substance ID: DTXSID80645938
• Molecular Weight: 292.4 g/mol
• CAS RN: 898786-39-5

Description

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-methoxybutyrophenone, also known as 4-Methoxybutyrophenone (4-MBP), is a synthetic organic compound that has been studied for its potential applications in various scientific research fields. 4-MBP is a member of the family of 5,5-dimethyl-1,3-dioxan-2-yl compounds, which are known for their unique properties and structures. This compound has been studied for its potential applications in a variety of research fields, including pharmacology, biochemistry, and physiology.

Scientific Research Applications

1. Synthesis and Application in Organic Chemistry

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-methoxybutyrophenone and its derivatives are used in various organic synthesis processes. For instance, they are involved in the formation of bis(2-oxazolidinone) derivatives through reactions with carbon dioxide and aliphatic α,ω-diamines (Saitǒ et al., 1986). Additionally, monomers related to this compound have been used in the stepwise synthesis of oligophenylenevinylenes, which are then tested as active materials in photovoltaic cells (Jørgensen & Krebs, 2005).

2. Role in Catalysis and Chemical Reactions

The compound and its analogs are utilized in catalyzed condensations of glycerol with various aldehydes and ketones. This process leads to the production of [1,3]dioxan-5-ols and [1,3]dioxolan-4-yl-methanols, which have potential as novel platform chemicals (Deutsch, Martin, & Lieske, 2007).

3. Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been synthesized for various purposes. For example, N-[2-(5,5-dimethyl-1,3-dioxane-2-yl)ethyl]amino acids were synthesized and evaluated for anti-inflammatory properties. The study highlighted the potential of these compounds as anti-inflammatory agents and also performed a quantitative structure-activity relationship (QSAR) analysis (Li et al., 2008).

4. Materials Science

In the field of materials science, derivatives of this compound are used in the synthesis of complex organic molecules with specific properties. For example, they have been involved in the synthesis of compounds like cyclic organophosphorus compounds, which have applications in various areas of materials science (Edmundson, 1967).